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Compound of Interest

Compound Name: 5-Hexenoic acid

Cat. No.: B075442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of established methods for the synthesis of

5-hexenoic acid, a valuable chemical intermediate, from the readily available starting material,

cyclohexanone. This document details two primary synthetic pathways, offering comprehensive

experimental protocols, quantitative data, and visual representations of the chemical

transformations and workflows.

Introduction
5-Hexenoic acid is a medium-chain fatty acid featuring a terminal double bond, making it a

versatile building block in organic synthesis.[1][2] Its applications include the preparation of

iodolactone derivatives, fluorine-containing δ-valerolactones, surfactants, and plasticizers.[1][3]

The conversion of cyclohexanone, a bulk chemical, to 5-hexenoic acid represents an

important transformation, providing access to this linear C6 carboxylic acid from a cyclic C6

ketone. This guide focuses on two direct oxidative ring-opening methods.

Synthetic Pathways
The synthesis of 5-hexenoic acid from cyclohexanone is primarily achieved through oxidative

ring-opening reactions. Below are two detailed methods.
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Method 1: Catalytic Oxidation with tert-Butyl
Hydroperoxide
This method employs a specialized catalyst to achieve the direct oxidation of cyclohexanone to

5-hexenoic acid using tert-butyl hydroperoxide as the oxidant.[4]

Reaction Pathway:
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Cyclohexanone

Fe-PF6/Perfluorosulfonic Acid Resin Catalyst

tert-Butyl Hydroperoxide

5-Hexenoic Acid

 80°C, 5h
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Cyclohexanone

FeSO4·7H2O, CuSO4·5H2O

30% H2O2, MeOH

5-Hexenoic Acid

 -20 to -40°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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